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Compound of Interest

Compound Name: Piribedil dihydrochloride

Cat. No.: B610116 Get Quote

Essential Safety and Handling Guide for Piribedil
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Piribedil dihydrochloride in a laboratory setting. Adherence to

these guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Profile and Safety Data Summary
Piribedil dihydrochloride is a dopamine agonist used in research.[1] While some suppliers

classify it as a non-hazardous substance, others associate the base compound, Piribedil, with

significant health risks.[2] Due to these discrepancies, a cautious approach is recommended,

assuming the higher hazard classifications. Potential hazards include acute oral toxicity, skin

and eye irritation, and possible respiratory irritation or organ damage with prolonged exposure.

[3]
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Parameter Value Source/Notes

Molecular Formula C₁₆H₁₈N₄O₂ · 2HCl [4]

Molecular Weight 371.27 g/mol R&D Systems

Solubility Soluble to 25 mM in water R&D Systems

Occupational Exposure Limit

(OEL)
Not established

No official OEL has been set

by major regulatory bodies like

OSHA or NIOSH. One SDS

states the product contains no

substances with occupational

exposure limit values.[2][3] A

private company offers a

monograph with a derived

OEL, but this is not publicly

available.[5]

Storage Temperature Room temperature [4]

Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for various tasks involving Piribedil
dihydrochloride. This guidance is based on a conservative assessment of the potential

hazards.
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Task
Recommended Personal Protective
Equipment

Receiving and Unpacking
- Gloves: Single pair of nitrile gloves.- Lab Coat:

Standard lab coat.

Weighing and Aliquoting (Solid Form)

- Gloves: Double pair of nitrile gloves.- Lab

Coat: Standard lab coat.- Eye Protection: Safety

glasses with side shields or goggles.-

Respiratory Protection: N95 or higher rated

respirator if not handled in a chemical fume

hood or ventilated enclosure.

Preparing Solutions (in a fume hood)

- Gloves: Double pair of nitrile gloves.- Lab

Coat: Standard lab coat.- Eye Protection: Safety

glasses with side shields or goggles.

Handling Solutions (outside a fume hood)

- Gloves: Single pair of nitrile gloves.- Lab Coat:

Standard lab coat.- Eye Protection: Safety

glasses with side shields.

Spill Cleanup

- Gloves: Double pair of nitrile gloves.- Lab

Coat: Impervious gown.- Eye Protection:

Chemical splash goggles.- Respiratory

Protection: N95 or higher rated respirator.

Waste Disposal

- Gloves: Single pair of nitrile gloves.- Lab Coat:

Standard lab coat.- Eye Protection: Safety

glasses with side shields.

Standard Operating Procedures for Piribedil
Dihydrochloride
This section provides step-by-step guidance for the safe handling and disposal of Piribedil
dihydrochloride.

I. Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.
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Verification: Confirm that the container is clearly labeled as "Piribedil dihydrochloride" with

the correct CAS number.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[2] Keep the container tightly sealed.

II. Handling and Preparation of Solutions
Designated Area: All work with solid Piribedil dihydrochloride should be conducted in a

designated area, such as a chemical fume hood or a ventilated balance enclosure, to

minimize inhalation exposure.

Weighing: When weighing the solid material, wear the appropriate PPE as outlined in the

table above. Use a dedicated spatula and weighing paper.

Dissolving: To prepare solutions, slowly add the weighed solid to the solvent in a suitable

container within a chemical fume hood.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, and

date of preparation.

III. Spill Management
Evacuation: In the event of a large spill, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: For liquid spills, use an absorbent material like sand or vermiculite to contain

the spill. For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Cleanup: Wearing the appropriate PPE for spill cleanup, decontaminate the area with a

suitable cleaning agent.

Disposal: Collect all contaminated materials in a sealed container for proper waste disposal.

IV. Disposal Plan
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Waste Collection: All waste materials, including empty containers, contaminated PPE, and

spill cleanup debris, should be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Disposal Route: Dispose of chemical waste through your institution's environmental health

and safety office, following all local, state, and federal regulations. Do not dispose of

Piribedil dihydrochloride down the drain or in the regular trash.

Workflow for Safe Handling and Disposal
The following diagram illustrates the key stages and decision points for the safe handling of

Piribedil dihydrochloride from receipt to disposal.
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Safe Handling and Disposal of Piribedil Dihydrochloride
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Caption: Workflow for the safe handling and disposal of Piribedil dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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